Highly thermostable lanthanide metal–organic frameworks exhibiting unique selectivity for nitro explosives†

RSC Advances Pub Date: 2014-11-21 DOI: 10.1039/C4RA13773F

Abstract

Three isostructural 3D metal–organic frameworks [Ln(L)1.5(DEF)]n (Ln = Gd (1), Eu (2), Tb (3), H2L = 9,9-diethylfluorene-2,7-dicarboxylic acid) have been solvothermally synthesized and structurally characterized by single-crystal X-ray diffraction. The main framework of compounds 1–3 show high thermal stability to 400 °C but with a distortion or shrinking of the crystal lattice between 200 °C and 250 °C. The high red emission intensity and the microporous instinct of the solvent-free [Eu(L)1.5]n (2a) indicate that it can be potentially used as luminescent sensor. It was then applied in the detection of organic solvent molecules. Notably, it exhibits high sensitivity for 2,4,6-trinitrophenol (TNP) with Ksv constant 6.24 × 104 M−1 through luminescence quenching experiments.

Graphical abstract: Highly thermostable lanthanide metal–organic frameworks exhibiting unique selectivity for nitro explosives
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